Cas no 1052181-84-6 (α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester)

• Product Name: α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester
• CAS No: 1052181-84-6
• MF: C₁₄H₁₄N₂O₄
• MW: 274.27
• CID: 1059672
• PubChem ID: 121230644
• Update Time: 2025-10-31

α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• α,β-Dioxo-N-N-dimethyltryptamine 5-Carboxylic Acid Methyl Ester
• methyl 3-(2-(dimethylamino)-2-oxoacetyl)-1H-indole-5-carboxylate
• methyl 3-(2-(dimethylamino)-2-oxoacetyl)-1H-indole-5-carboxylate(WXC03567)
• 3-[2-(DiMethylaMino)-2-oxoacetyl]-1H-indole-5-carboxylic Acid Methyl Ester
• alpha,beta-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester
• CID 121230644
• 1H-Indole-5-carboxylic acid, 3-[2-(dimethylamino)-2-oxoacetyl]-, methyl ester
• WS-02330
• W12348
• MFCD30186648
• CS-0037018
• methyl 3-[2-(dimethylamino)-2-oxoacetyl]-1H-indole-5-carboxylate
• 1052181-84-6
• Methyl3-(2-(dimethylamino)-2-oxoacetyl)-1H-indole-5-carboxylate
• α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester

• Inchi： 1S/C14H14N2O4/c1-16(2)13(18)12(17)10-7-15-11-5-4-8(6-9(10)11)14(19)20-3/h4-7,15H,1-3H3
• InChI Key： ICSYZDCSQKBSGR-UHFFFAOYSA-N
• SMILES： O=C(C(N(C)C)=O)C1=CNC2C=CC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 194-195 ºC
• Boiling Point: 461.3±48.0 °C(Predicted)
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• pka: 13.84±0.30(Predicted)

Additional information on α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester

Introduction to α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester (CAS No. 1052181-84-6)

α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester, a compound with the chemical identifier CAS No. 1052181-84-6, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester incorporates a tryptamine backbone, which is a well-known scaffold in medicinal chemistry due to its presence in numerous biologically active natural products and pharmacologically relevant molecules. The presence of both carbonyl and carboxylic acid functional groups, along with the methyl ester moiety, contributes to the compound's reactivity and potential applications in synthetic chemistry.

In recent years, there has been growing interest in the development of new derivatives of tryptamine-based compounds due to their reported pharmacological properties. These properties include potential effects on serotonin receptors, which are implicated in various neurological and cardiovascular functions. The synthesis and characterization of α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester represent an important step forward in understanding the structural-activity relationships within this class of compounds.

Recent studies have highlighted the importance of functional group modifications in tryptamine derivatives for optimizing biological activity. The introduction of additional oxygen-containing functional groups, such as the α,β-diketone moiety found in α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester, can significantly influence the compound's interactions with biological targets. This modification has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

The synthesis of α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product. The use of modern spectroscopic methods such as NMR and mass spectrometry plays a crucial role in confirming the structural integrity of the compound.

The biological evaluation of α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester has revealed promising results in preclinical studies. These studies suggest that the compound may exhibit potential therapeutic effects in areas such as depression and anxiety disorders. The mechanism of action appears to involve modulation of serotonin receptor activity, which could lead to novel treatment strategies for these conditions.

In conclusion, α,β-Dioxo-N-N-diMethyltryptaMine 5-Carboxylic Acid Methyl Ester represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of the pharmacological properties of tryptamine derivatives continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new medicines.